Cas no 832113-97-0 (1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one)

1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one structure
832113-97-0 structure
Product name:1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one
CAS No:832113-97-0
MF:C12H17NOS
MW:223.334481954575
MDL:MFCD05864297
CID:4659754
PubChem ID:2756553

1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one
    • CS-0363344
    • AKOS014690705
    • 1-(2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-2-methylpropan-1-one
    • 1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)-2-methylpropan-1-one
    • 832113-97-0
    • FS-1678
    • MDL: MFCD05864297
    • Inchi: 1S/C12H17NOS/c1-7(2)11(14)10-8-5-3-4-6-9(8)15-12(10)13/h7H,3-6,13H2,1-2H3
    • InChI Key: AXHRYLLDVLOGDF-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(C(C)C)=O)C2=C1CCCC2)N

Computed Properties

  • Exact Mass: 223.10308534g/mol
  • Monoisotopic Mass: 223.10308534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Melting Point: 120-125°C

1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Oakwood
021822-1g
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one
832113-97-0 90%
1g
$44.00 2023-09-17
Fluorochem
021822-5g
1-(2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-2-methyl-propan-1-one
832113-97-0 90%
5g
£101.00 2022-03-01
eNovation Chemicals LLC
Y1263765-1g
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one
832113-97-0 90%
1g
$170 2025-02-21
Oakwood
021822-250mg
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one
832113-97-0 90%
250mg
$22.00 2023-09-17
eNovation Chemicals LLC
Y1263765-250mg
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one
832113-97-0 90%
250mg
$160 2024-06-05
eNovation Chemicals LLC
Y1263765-250mg
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one
832113-97-0 90%
250mg
$160 2025-02-21
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00907785-5g
1-(2-Amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-2-methylpropan-1-one
832113-97-0 95%
5g
¥1016.0 2024-04-18
Key Organics Ltd
FS-1678-1MG
1-(2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-2-methyl-propan-1-one
832113-97-0 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
FS-1678-100MG
1-(2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-2-methyl-propan-1-one
832113-97-0 >90%
100mg
£146.00 2025-02-09
eNovation Chemicals LLC
Y1263765-1g
1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one
832113-97-0 90%
1g
$195 2024-06-05

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